Cas no 53887-78-8 (Phenol, 2,4-dimethoxy-6-methyl-)
53887-78-8 structure
Product Name:Phenol, 2,4-dimethoxy-6-methyl-
CAS No:53887-78-8
MF:C9H12O3
MW:168.189783096313
CID:356135
PubChem ID:12786492
Update Time:2025-04-19
Phenol, 2,4-dimethoxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4-dimethoxy-6-methyl-
- 2,4-dimethoxy-6-methylphenol
- 53887-78-8
- DTXSID00509821
- SCHEMBL11581623
-
- Inchi: 1S/C9H12O3/c1-6-4-7(11-2)5-8(12-3)9(6)10/h4-5,10H,1-3H3
- InChI Key: KJRBBVPGJVQGSG-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(C)=C1O)OC
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
Phenol, 2,4-dimethoxy-6-methyl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
53887-78-8 (Phenol, 2,4-dimethoxy-6-methyl-) Related Products
- 2896-67-5(2-Methoxy-6-methylphenol)
- 6443-69-2(3,4,5-Trimethoxytoluene)
- 14894-74-7(Benzene,1,2,4-trimethoxy-5-methyl-)
- 35896-58-3(1,2,3,4-Tetramethoxy-5-methylbenzene)
- 6638-05-7(Methylsyringol)
- 4463-33-6(2,3-Dimethoxytoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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